Cas no 96839-30-4 ((6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione)

(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione structure
96839-30-4 structure
Product Name:(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
CAS No:96839-30-4
MF:C18H16O5
MW:312.316645622253
CID:1002058
Update Time:2023-08-03

(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione Chemical and Physical Properties

Names and Identifiers

    • przewaquinone D
    • Tanshindiol C
    • Przewaquinone E
    • BDBM50017292
    • (6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
    • Inchi: 1S/C18H16O5/c1-8-7-23-17-10-3-5-11-9(4-6-12(19)18(11,2)22)14(10)16(21)15(20)13(8)17/h3,5,7,12,19,22H,4,6H2,1-2H3/t12-,18-/m1/s1
    • InChI Key: RTKDBIDPGKCZJS-KZULUSFZSA-N
    • SMILES: O[C@]1(C)C2C=CC3C4=C(C(C)=CO4)C(C(C=3C=2CC[C@H]1O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 546
  • XLogP3: 1.2
  • Topological Polar Surface Area: 87.7
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